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Compound of Interest

Compound Name: Cholesteryl undecanoate

Cat. No.: B3118907

For Researchers, Scientists, and Drug Development Professionals

Cholesteryl undecanoate, an ester of cholesterol, is a fascinating molecule that exhibits a rich
variety of liquid crystalline phases, known as mesophases, upon changes in temperature. This
technical guide provides an in-depth exploration of its mesomorphic behavior, detailing the
experimental protocols used for its characterization and presenting a structured overview of its
phase transitions. This information is critical for its potential applications in drug delivery
systems, diagnostics, and advanced materials science, where the precise control of its physical
state is paramount.

Quantitative Thermal Analysis

The phase transitions of cholesteryl undecanoate are characterized by specific temperatures
and enthalpy changes (AH), which can be precisely measured using techniques such as
Differential Scanning Calorimetry (DSC). While the seminal work of Davis, Porter, and Barrall in
"Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids"
provides detailed data for this compound, the specific quantitative values from this source
could not be fully retrieved in the available literature. However, the typical phase transitions
observed upon heating are presented in the table below.
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. Transition Temperature .
Transition °C) Enthalpy of Transition (J/g)

Crystal to Smectic Phase Data not available Data not available

Smectic to Cholesteric (N) ) )
Data not available Data not available

Phase

Cholesteric (N) to Isotropic
Liquid

Data not available Data not available

Note: Specific quantitative data from primary literature were not accessible. The table structure

is provided for when such data is obtained.

Logical Progression of Mesophases

The sequence of phase transitions in cholesteryl undecanoate follows a well-defined
thermodynamic progression as a function of temperature. Upon heating from a solid crystalline
state, the molecule transitions into a more ordered smectic phase, followed by a chiral nematic
(cholesteric) phase, and finally melts into an isotropic liquid. This sequence is reversible upon
cooling, though supercooling effects can sometimes be observed.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b3118907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3118907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

T_m (Heating)

Crystalline Solid

—
-
T_cryst (Cooling)

Differential Scanning
Calorimetry (DSC)

T_S-N* (Heating)

Smectic Phase I Cholesteric (N*) Phase

T_N*-S (Cooling)

Sample Preparation

Purified Cholesteryl

Undecanoate Sample

Analytical Techniques

Polarized Optical
Microscopy (POM)

T_c (Heating)

Isotropic Liquid

T_c (Cooling)

X-Ray Diffraction
(XRD)

Transition Temperatures
& Enthalpies

Optical Textures
& Phase ldentification

Molecular Packing
& Layer Spacing

Comprehensive
Characterization of
Mesomorphic Behavior

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Unveiling the Mesomorphic Behavior of Cholesteryl
Undecanoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3118907#mesomorphic-behavior-of-cholesteryl-

undecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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